(S)-tert-Butyl (1-cyano-2-methylpropyl)carbamate

• IUPAC Name: tert-butyl N-[(1S)-1-cyano-2-methylpropyl]carbamate
• InChI: InChI=1S/C10H18N2O2/c1-7(2)8(6-11)12-9(13)14-10(3,4)5/h7-8H,1-5H3,(H,12,13)/t8-/m1/s1
• InChI Key: HWOVCNHAYAEVSJ-MRVPVSSYSA-N
• Canonical SMILES: CC(C)C(C#N)NC(=O)OC(C)(C)C
• Isomeric SMILES: CC(C)[C@@H](C#N)NC(=O)OC(C)(C)C
• Molecular Formula: C10H18N2O2
• DSSTOX Substance ID: DTXSID70654034
• Molecular Weight: 198.26 g/mol
• CAS No.: 216319-90-3

Description

The compound “(S)-Benzyl (1-cyano-2-methylpropyl)carbamate” is similar to the one you’re asking about. It’s used in organic synthesis.

Synthesis Analysis

The synthesis of similar compounds involves reactions with phosgene and other atmospheric oxidants.

Molecular Structure Analysis

The molecular structure of a related compound, “(S)-methyl (1-cyano-2-methylpropyl)carbamate”, has been analyzed.

Chemical Reactions Analysis

The reactions of similar compounds with OH radicals have been studied.

Physical and Chemical Properties Analysis

The physical and chemical properties of similar compounds have been analyzed.

Scientific Research Applications

Synthesis and Biological Activity

• The compound has been involved in the synthesis of novel ureas and carbamates with potential antiarrhythmic and hypotensive activities. For instance, certain derivatives exhibited strong hypotensive action, and some showed antiarrhythmic activity comparable to the reference drug Propranolol (Chalina, Chakarova, & Staneva, 1998).

Advanced Synthetic Methods

• The compound has been used in the development of new synthetic methods. For example, it has been involved in the catalyzed lithiation of N-(chloromethyl) carbamates, leading to the formation of functionalized carbamates, which are valuable intermediates in organic synthesis (Ortiz, Guijarro, & Yus, 1999).

Enantioselective Synthesis

• It plays a role in the enantioselective synthesis of carbocyclic analogues of nucleotides, which are crucial for understanding the structural and functional aspects of nucleic acids (Ober, Marsch, Harms, & Carell, 2004).

Asymmetric Mannich Reaction

• The compound is used in the asymmetric Mannich reaction, a pivotal method in the construction of chiral molecules, demonstrating its utility in creating complex, biologically active compounds with high enantioselectivity (Yang, Pan, & List, 2009).

Intermediates in Drug Synthesis

• It serves as an important intermediate in the synthesis of biologically active compounds, such as omisertinib (AZD9291), highlighting its role in the development of new therapeutic agents (Zhao, Guo, Lan, & Xu, 2017).

Safety and Hazards

Safety data sheets are available for related compounds.

Future Directions

The future directions of research on similar compounds could involve further studies on their reactions with atmospheric oxidants and their potential applications in various industries.

Mechanism of Action

Mode of Action

The presence of the nitrile group in the molecule suggests it might interact with its targets in a way that involves this functional group . .

Biochemical Pathways

Given the lack of specific information about its targets and mode of action, it is challenging to predict which pathways might be affected by this compound .

Pharmacokinetics

The compound’s bioavailability, which can be influenced by these properties, is also unknown .

Result of Action

Without specific information about its targets, mode of action, and biochemical pathways, it is challenging to predict its potential effects .